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An In-Depth Technical Guide to the GHS Hazard Classification of 4-Chloro-2-cyclohexylphenol

Abstract
This technical guide provides a comprehensive evaluation of the Globally Harmonized System

(GHS) of Classification and Labelling for 4-Chloro-2-cyclohexylphenol (CAS No. 13081-17-9).

In the absence of direct, registered toxicological data for this specific substance, this guide

employs a scientifically rigorous read-across approach. By leveraging robust data from two

primary structural analogs, 2-Chlorophenol (CAS No. 95-57-8) and 4-Cyclohexylphenol (CAS

No. 1131-60-8), we derive a predicted hazard classification. This document is intended for

researchers, toxicologists, and drug development professionals, providing not only a summary

of hazards but also a transparent rationale grounded in established regulatory science

principles.

Introduction: The Challenge of Data Gaps and the
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4-Chloro-2-cyclohexylphenol is a substituted phenol with potential applications in chemical

synthesis and as an intermediate in the development of specialized molecules.[1][2][3] As with

many niche or novel chemicals, a complete, publicly available toxicological profile under

regulatory frameworks like REACH is not available.[4][5][6] This presents a significant

challenge for ensuring workplace safety and environmental protection.

To address this data gap, we utilize the read-across methodology, a cornerstone of modern

toxicology and chemical safety assessment.[7][8] This approach allows for the prediction of a

target chemical's properties by analyzing data from one or more structurally similar source

chemicals (analogs).[9] The fundamental principle is that similar chemical structures will exhibit

similar toxicological and ecotoxicological behaviors.[10][11] This guide will justify the selection

of analogs and systematically apply their known hazards to predict the GHS classification for 4-

Chloro-2-cyclohexylphenol.

Justification for Analog Selection
The target molecule, 4-Chloro-2-cyclohexylphenol, can be deconstructed into two primary

structural components, making the selection of analogs straightforward and scientifically

defensible:

2-Chlorophenol: This analog represents the chlorinated phenol portion of the target

molecule. The ortho-chloro and hydroxyl substitutions on the benzene ring are critical drivers

of reactivity and toxicity, particularly concerning skin/eye corrosivity and acute toxicity.[12][13]

4-Cyclohexylphenol: This analog represents the bulky, lipophilic cyclohexyl-substituted

phenol moiety. Its known properties, particularly skin and eye irritation, provide insight into

the effects of the cyclohexyl group.[14][15][16]

The logical relationship for this read-across approach is visualized in Figure 1.
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Target Chemical

Source Analogs

4-Chloro-2-cyclohexylphenol
(CAS: 13081-17-9)

2-Chlorophenol
(CAS: 95-57-8)

Provides data on:
- Acute Toxicity

- Skin/Eye Corrosivity
- Aquatic Toxicity

4-Cyclohexylphenol
(CAS: 1131-60-8)

Provides data on:
- Skin/Eye Irritation
- Aquatic Toxicity
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Figure 2: Decision logic for in vitro skin irritation testing.

Serious Eye Damage / Eye Irritation
Both analogs indicate a high potential for severe eye effects.

2-Chlorophenol: Causes severe eye damage, included under the H314 classification. * 4-

Cyclohexylphenol: Notified as Category 1 (H318: Causes serious eye damage). [14]
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Causality and Experimental Basis: Serious eye damage involves tissue damage or physical

decay of vision that is not fully reversible within 21 days. [17]This is distinguished from eye

irritation, which is reversible. OECD guidelines for assessing this endpoint include both in

vivo (TG 405) and a battery of in vitro methods (e.g., TG 437, 492, 496) that model effects

like corneal opacity. [18][17][19][20]

Rationale for Prediction: With both the chlorophenol and cyclohexylphenol moieties

independently associated with serious eye damage, the combined molecule is confidently

predicted to pose the same hazard.

Predicted Classification: Serious Eye Damage/Eye Irritation, Category 1 (H318: Causes

serious eye damage).

Aquatic Toxicity
Chlorinated phenols are known environmental contaminants with toxicity to aquatic life. [21][22]

[23]

2-Chlorophenol: Classified as Aquatic Chronic Category 2 (H411: Toxic to aquatic life with

long lasting effects). [24]* 4-Cyclohexylphenol: Notified as Aquatic Chronic Category 2

(H411). [25]

Rationale for Prediction: The data from both analogs is consistent. The combination of a

persistent chlorophenol structure with a lipophilic cyclohexyl group suggests the potential for

bioaccumulation and long-term aquatic toxicity.

Predicted Classification: Hazardous to the Aquatic Environment, Chronic Category 2 (H411:

Toxic to aquatic life with long lasting effects).

Summary of Predicted GHS Classification and
Labeling
The comprehensive predicted classification for 4-Chloro-2-cyclohexylphenol is summarized in

Table 1.
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Hazard Class Category Hazard Statement

Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed

Acute Toxicity (Dermal) Category 4
H312: Harmful in contact with

skin

Acute Toxicity (Inhalation) Category 4 H332: Harmful if inhaled

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Irritation Category 1 (Covered by H314)

Hazardous to the Aquatic

Environment
Chronic 2

H411: Toxic to aquatic life with

long lasting effects

GHS Label Elements:

Pictograms:

GHS05 (Corrosion)

GHS07 (Exclamation Mark)

GHS09 (Environment)

Signal Word: Danger

Precautionary Statements (Selected):

Prevention: P260, P273, P280 (Do not breathe dust/fume/gas/mist/vapours/spray. Avoid

release to the environment. Wear protective gloves/protective clothing/eye protection/face

protection).

Response: P301+P330+P331, P303+P361+P353, P305+P351+P338, P310 (IF

SWALLOWED: Rinse mouth. Do NOT induce vomiting. IF ON SKIN (or hair): Take off

immediately all contaminated clothing. Rinse skin with water/shower. IF IN EYES: Rinse

cautiously with water for several minutes. Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately call a POISON CENTER/doctor).
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Storage: P405 (Store locked up).

Disposal: P501 (Dispose of contents/container in accordance with

local/regional/national/international regulations).

Conclusion
This guide establishes a robust, scientifically-defended GHS hazard profile for 4-Chloro-2-

cyclohexylphenol using the read-across methodology. The analysis indicates that this

substance should be handled as a corrosive material that is harmful via acute exposure and

toxic to aquatic life with long-lasting effects. This predicted classification provides a strong

foundation for conducting risk assessments, establishing safe handling procedures, and

ensuring regulatory compliance until such time as direct experimental data for the substance

becomes available.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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